Cas no 6987-78-6 (Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI))
6987-78-6 structure
Product Name:Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI)
CAS No:6987-78-6
MF:C30H46O3
MW:454.684449672699
CID:520513
PubChem ID:21594250
Update Time:2025-04-19
Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI)
- 6987-78-6
- Olean-12-en-28-oic acid, 3,21-dihydroxy-, gamma-lactone, (3beta,21beta)-
- DTXSID50220155
- 3-Hydroxycoriaceolide
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- Inchi: 1S/C30H46O3/c1-25(2)16-19-18-8-9-21-27(5)12-11-22(31)26(3,4)20(27)10-13-29(21,7)28(18,6)14-15-30(19)17-23(25)33-24(30)32/h8,19-23,31H,9-17H2,1-7H3/t19-,20-,21+,22-,23-,27-,28+,29+,30+/m0/s1
- InChI Key: PWZMNBAVCHYMBK-FMMUPTMQSA-N
- SMILES: O1C([C@]23C[C@H]1C(C)(C)C[C@H]2C1=CC[C@@H]2[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]2(C)[C@]1(C)CC3)O)=O
Computed Properties
- Exact Mass: 454.34469533g/mol
- Monoisotopic Mass: 454.34469533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 0
- Complexity: 931
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 46.5Ų
Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
6987-78-6 (Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI)) Related Products
- 303-43-5(Cholesteryl oleate)
- 1062-96-0(Cholesteryl hexanoate)
- 1183-04-6(Cholesteryl Decanoate)
- 601-34-3(Cholesteryl palmitate)
- 521-13-1(Cholesteryl N-Butyrate)
- 1182-42-9(Cholesterol Caprylate)
- 1908-11-8(Cholesterol Laurate)
- 1989-52-2(Cholesterol myristate)
- 1724-17-0(Methyl oleanolate)
- 35602-69-8(Cholesteryl stearate)
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